3-(4-Ethoxyphenyl)-6-((4-nitrobenzyl)thio)pyridazine

• IUPAC Name: 3-(4-ethoxyphenyl)-6-[(4-nitrophenyl)methylsulfanyl]pyridazine
• InChI: InChI=1S/C19H17N3O3S/c1-2-25-17-9-5-15(6-10-17)18-11-12-19(21-20-18)26-13-14-3-7-16(8-4-14)22(23)24/h3-12H,2,13H2,1H3
• InChI Key: IFAIDZXCEPFPLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)SCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H17N3O3S
• Molecular Weight: 367.4 g/mol

Description

3-(4-Ethoxyphenyl)-6-((4-nitrobenzyl)thio)pyridazine is a heterocyclic compound that belongs to the pyridazine family. It is a potent inhibitor of c-Met kinase, which is a receptor tyrosine kinase that plays a crucial role in cancer progression and metastasis. The compound has been studied extensively in the field of cancer research due to its potential as a therapeutic agent.

Mechanism Of Action

The mechanism of action of 3-(4-Ethoxyphenyl)-6-((4-nitrobenzyl)thio)pyridazine involves the inhibition of c-Met kinase activity. c-Met kinase is a receptor tyrosine kinase that plays a crucial role in cancer progression and metastasis. The compound binds to the ATP-binding site of c-Met kinase and prevents the phosphorylation of downstream signaling molecules. This leads to the suppression of cancer cell proliferation, migration, and invasion.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(4-Ethoxyphenyl)-6-((4-nitrobenzyl)thio)pyridazine have been studied extensively in vitro and in vivo. The compound has been shown to inhibit the growth of various cancer cell lines, including lung cancer, breast cancer, and liver cancer. It has also been shown to suppress tumor growth in xenograft models. In addition, the compound has been shown to induce apoptosis in cancer cells. The compound has low toxicity and does not affect the viability of normal cells.

Advantages And Limitations For Lab Experiments

The advantages of using 3-(4-Ethoxyphenyl)-6-((4-nitrobenzyl)thio)pyridazine in lab experiments include its potency and selectivity for c-Met kinase, low toxicity, and potential as a therapeutic agent for cancer. However, the limitations of using the compound include its low solubility in aqueous solutions, which can affect its bioavailability, and the need for optimization of the synthesis method to improve the yield and purity of the compound.

Future Directions

There are several future directions for the study of 3-(4-Ethoxyphenyl)-6-((4-nitrobenzyl)thio)pyridazine. One direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to study the pharmacokinetics and pharmacodynamics of the compound in vivo to determine its efficacy and toxicity in animal models. In addition, further studies are needed to investigate the potential of the compound as a therapeutic agent for cancer and to identify potential drug targets for combination therapy. Finally, the compound can be used as a tool compound for the study of c-Met kinase signaling pathways and its role in cancer progression and metastasis.

Synthesis Methods

The synthesis of 3-(4-Ethoxyphenyl)-6-((4-nitrobenzyl)thio)pyridazine involves the reaction of 4-ethoxyphenylhydrazine with 4-nitrobenzyl chloride in the presence of potassium carbonate. The resulting intermediate is then reacted with 2,6-dichloropyridazine in the presence of a palladium catalyst to yield the final product. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

3-(4-Ethoxyphenyl)-6-((4-nitrobenzyl)thio)pyridazine has been extensively studied in the field of cancer research due to its potential as a therapeutic agent. The compound has been shown to inhibit the activity of c-Met kinase, which is overexpressed in many types of cancer. Inhibition of c-Met kinase activity leads to the suppression of cancer cell proliferation, migration, and invasion. The compound has also been shown to induce apoptosis in cancer cells.